Cas no 53279-73-5 ((4,5-Diiodo-1,2-phenylene)dimethanol)

• Product Name: (4,5-Diiodo-1,2-phenylene)dimethanol
• CAS No: 53279-73-5
• MF: C₈H₈I₂O₂
• MW: 389.956867218018
• MDL: MFCD09032638
• CID: 938250
• PubChem ID: 12162714
• Update Time: 2025-04-19

(4,5-Diiodo-1,2-phenylene)dimethanol Chemical and Physical Properties

Names and Identifiers

• (4,5-Diiodo-1,2-phenylene)dimethanol
• (2-hydroxymethyl-4,5-diiodo-phenyl)-methanol
• [2-(hydroxymethyl)-4,5-diiodophenyl]methanol
• 4,5-diiodobenzene-1,2-dicarbinol
• AG-F-82585
• AK140391
• CTK4J7437
• AKOS015964752
• DTXSID30478930
• 53279-73-5

• MDL： MFCD09032638
• Inchi： 1S/C8H8I2O2/c9-7-1-5(3-11)6(4-12)2-8(7)10/h1-2,11-12H,3-4H2
• InChI Key： CRTAWVMSVITSOM-UHFFFAOYSA-N
• SMILES： IC1C(=CC(CO)=C(CO)C=1)I

Computed Properties

• Exact Mass: 389.86044
• Monoisotopic Mass: 389.86137 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 389.96
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 2.418
• Boiling Point: 398.1°C at 760 mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.739
• PSA: 40.46
• LogP: 1.88040